Cas no 1245823-85-1 (1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine)

• Product Name: 1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine
• CAS No: 1245823-85-1
• MF: C₉H₁₄F₂N₄
• MW: 216.231068134308
• MDL: MFCD18262362
• CID: 5177493
• PubChem ID: 50896778
• Update Time: 2025-05-19

1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(difluoromethyl)-1H-pyrazol-5-yl]methyl}piperazine
• 1-((1-(Difluoromethyl)-1H-pyrazol-5-yl)methyl)piperazine
• STL414997
• 1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine

• MDL： MFCD18262362
• Inchi： 1S/C9H14F2N4/c10-9(11)15-8(1-2-13-15)7-14-5-3-12-4-6-14/h1-2,9,12H,3-7H2
• InChI Key： KQPDVIWSNFBQIS-UHFFFAOYSA-N
• SMILES： FC(N1C(=CC=N1)CN1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 0.3
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine

Comprehensive Overview of 1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine (CAS No. 1245823-85-1)

1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine (CAS No. 1245823-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluoromethyl-substituted pyrazole moiety with a piperazine ring, offering versatile reactivity and potential applications. Its CAS number 1245823-85-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases.

In recent years, the demand for fluorinated heterocycles like 1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine has surged, driven by their enhanced metabolic stability and bioavailability. These properties make them valuable in drug discovery, particularly for targeting central nervous system (CNS) disorders and infectious diseases. The incorporation of difluoromethyl groups is a strategic choice, as fluorine atoms often improve lipophilicity and membrane permeability, key factors in optimizing drug candidates.

The synthesis of CAS No. 1245823-85-1 typically involves multi-step organic reactions, including N-alkylation and cyclocondensation methodologies. Researchers emphasize the importance of green chemistry principles in its production, aligning with global trends toward sustainable manufacturing. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

Beyond pharmaceuticals, 1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine has potential applications in agrochemical formulations. Its structural motifs are analogous to those found in modern pesticides and herbicides, where fluorine substituents enhance efficacy against resistant pests. This dual utility underscores its relevance in addressing pressing challenges like food security and crop protection, topics frequently searched by stakeholders in the agricultural sector.

From a commercial perspective, suppliers of CAS 1245823-85-1 must adhere to stringent Good Manufacturing Practices (GMP) to meet the needs of contract research organizations (CROs) and pharmaceutical developers. The compound’s niche status necessitates specialized storage conditions, often under inert atmospheres to prevent degradation. Regulatory frameworks such as REACH and FDA guidelines govern its handling, reflecting its importance in high-value industries.

In conclusion, 1-{1-(difluoromethyl)-1H-pyrazol-5-ylmethyl}piperazine represents a compelling case study in the intersection of medicinal chemistry and material science. Its CAS No. 1245823-85-1 serves as a gateway for further exploration, whether in small-molecule therapeutics or sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in innovations addressing global health and environmental challenges.